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Application Notes
Introduction to Cummingtonite Geothermobarometry
Cummingtonite, a monoclinic amphibole with the general formula (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂, is a

key mineral in metamorphic petrology. Its stability and composition are sensitive to changes in

pressure (P) and temperature (T), making it a valuable tool for geothermobarometry.[1][2] This

technique involves analyzing the chemical composition of cummingtonite and its coexisting

minerals to determine the P-T conditions under which a metamorphic rock formed.

Cummingtonite is typically found in metamorphosed magnesium-rich rocks, such as

amphibolites and metaironstones.[2][3] Its full stability range is estimated to be between 400-

800°C and pressures from less than 1 kbar up to 15 kbar.[1][2]

The principle of cummingtonite geothermobarometry relies on the predictable partitioning of

elements between cummingtonite and other minerals in equilibrium. As temperature and

pressure change, the distribution of elements like Fe²⁺, Mg, Ca, and Al between coexisting

mineral phases adjusts to maintain thermodynamic equilibrium. By measuring these elemental

distributions, the peak metamorphic conditions can be quantified.

Key Mineral Assemblages
The application of cummingtonite as a geothermobarometer is dependent on the specific

mineral assemblage present in the rock. Key assemblages include:
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Cummingtonite-Hornblende: The partitioning of Fe-Mg and Ca between coexisting

cummingtonite and hornblende is sensitive to temperature. This pair is often used for

geothermometry in amphibolites.[4]

Cummingtonite-Actinolite: The solvus between cummingtonite and actinolite is

temperature-dependent, making this pair a useful geothermometer.[5][6]

Cummingtonite-Garnet-Plagioclase-Quartz: This assemblage can be used for

geobarometry, as the aluminum content of cummingtonite in equilibrium with garnet,

plagioclase, and quartz is a function of pressure.[7]

Cummingtonite-Orthopyroxene-Quartz: The presence of this assemblage generally

indicates higher temperatures and pressures.[1][2][7]

Cummingtonite-Olivine-Quartz: This paragenesis is typically restricted to pressures below

10 kbar and temperatures below 740°C.[1][2]

Principles of Geothermometry and Geobarometry
Geothermometry: Most cummingtonite-based geothermometers rely on Fe-Mg exchange

reactions with other ferromagnesian minerals like hornblende, actinolite, or garnet. The

distribution coefficient (K(_D)) for Fe-Mg between the two minerals is a function of temperature.

For example, in the cummingtonite-hornblende pair, as temperature increases, the distribution

of Fe and Mg between the two amphiboles changes in a predictable manner.

Geobarometry: Geobarometers involving cummingtonite often utilize net-transfer reactions

that are sensitive to pressure. These reactions involve a change in the molar volume of the

mineral assemblage. For instance, the aluminum content in amphiboles coexisting with a

pressure-sensitive assemblage like garnet-plagioclase-quartz can be calibrated as a

geobarometer.[4]

Quantitative Data Summary
The following tables summarize experimental data on the stability and composition of

cummingtonite, which are foundational for its use as a geothermobarometer.

Table 1: Experimental Stability of Mn-Cummingtonite
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Pressure (kb)
Temperature Range
(°C)

Coexisting Phases Reference

0.5 650 - 675
Talc, Tephroite, Mn-

Pyroxene, Quartz
[8]

1.0 650 - 675
Talc, Tephroite, Mn-

Pyroxene, Quartz
[8]

1.5 650 - 675
Talc, Tephroite, Mn-

Pyroxene, Quartz
[8]

3.0 580 - 640 Mn-Pyroxene, Quartz [8]

> 5.0 - No hydrous phases [8]

Table 2: Experimentally Determined P-T Conditions for Cummingtonite-Bearing Assemblages

System
Pressure
(kbar)

Temperature
(°C)

Key
Observations

Reference

Cum-Act-

Pl(An₀)-Qz-H₂O
5 700 - 850

Wide miscibility

gap between

cummingtonite

and Ca-Na

amphiboles.

[9]

Mg-Fe-Ca

Amphiboles
2 500 - 600

Solvus between

cummingtonite

and actinolite is

temperature-

dependent.

[5]

Calc-silicate

rocks
6.5 ± 0.6 550 - 600

P-T estimated

from Al-in-

hornblende

barometry and

cummingtonite-

hornblende

thermometry.

[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.jstage.jst.go.jp/article/minerj/12/6/12_6_251/_article/-char/en
https://www.jstage.jst.go.jp/article/minerj/12/6/12_6_251/_article/-char/en
https://www.jstage.jst.go.jp/article/minerj/12/6/12_6_251/_article/-char/en
https://www.jstage.jst.go.jp/article/minerj/12/6/12_6_251/_article/-char/en
https://www.jstage.jst.go.jp/article/minerj/12/6/12_6_251/_article/-char/en
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://pubs.geoscienceworld.org/msa/ammin/article/71/11-12/1354/104905/Experimental-study-of-cummingtonite-and-Ca-Na
https://pubs.geoscienceworld.org/msa/ammin/article/60/5-6_Part_1/375/542990/An-experimental-study-of-actinolite-cummingtonite
https://ijcm.du.ac.ir/article_1044_7e0689099eb286161829348cdd81f3aa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section provides a detailed methodology for utilizing cummingtonite
geothermobarometry.

Protocol 1: Sample Selection and Petrographic Analysis
Field Sampling: Collect fresh, unweathered rock samples representative of the metamorphic

terrane.

Thin Section Preparation: Prepare standard polished thin sections (30 µm thickness) for

petrographic analysis.

Petrographic Examination:

Use a polarized light microscope to identify the mineral assemblage, paying close

attention to the presence of cummingtonite and its coexisting phases (e.g., hornblende,

actinolite, garnet, plagioclase, quartz).

Assess the textural equilibrium of the mineral assemblage. Look for sharp, well-defined

grain boundaries, indicating that the minerals crystallized together under stable conditions.

Avoid samples with significant signs of retrograde metamorphism (e.g., alteration rims,

exsolution lamellae).

Select samples with appropriate mineral assemblages for the intended

geothermobarometric calculations.

Protocol 2: Electron Probe Microanalysis (EPMA)
Sample Preparation: Ensure thin sections are properly polished and carbon-coated to

provide a conductive surface for the electron beam.

EPMA Setup and Calibration:

Use an electron probe microanalyzer equipped with wavelength-dispersive spectrometers

(WDS).

Calibrate the instrument using well-characterized natural and synthetic mineral standards.
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Data Acquisition:

Analyze the chemical composition of cummingtonite and all coexisting minerals relevant

to the chosen geothermobarometer.

Typical analytical conditions:

Accelerating Voltage: 15 kV

Beam Current: 10-20 nA

Beam Diameter: 1-5 µm (use a focused beam for core analyses and a broader beam for

rim analyses if zoning is present).

Perform multiple analyses on different grains of the same mineral and at different locations

within single grains (core and rim) to check for chemical zoning.

Data Reduction:

Convert raw X-ray counts to elemental weight percentages using a standard correction

procedure (e.g., ZAF or PAP).

Protocol 3: Data Analysis and P-T Calculation
Mineral Formula Calculation:

From the oxide weight percentages obtained from EPMA, calculate the mineral formulae

for cummingtonite and coexisting phases based on the number of oxygens (e.g., 23

oxygens for amphiboles, 12 for garnet).

Calculate the mole fractions of the end-member components required for the specific

geothermobarometer (e.g., X({Mg}) and X({Fe}) in garnet and biotite for garnet-biotite

thermometry).

Application of Geothermobarometers:

Select the appropriate geothermobarometer calibration based on the mineral assemblage

and the composition of the minerals.
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For Geothermometry (e.g., Cummingtonite-Hornblende): Use a calibrated thermometer

that relates the Fe-Mg distribution between the two amphiboles to temperature.

For Geobarometry (e.g., Cummingtonite-Garnet-Plagioclase-Quartz): Use a calibrated

barometer that relates the composition of the minerals (e.g., Al content in amphibole) to

pressure.

Error Analysis:

Propagate the analytical uncertainties from the EPMA measurements through the

geothermobarometric calculations to estimate the uncertainty in the final P-T conditions.

Visualizations
Experimental Workflow for Cummingtonite
Geothermobarometry
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Caption: Workflow for determining P-T conditions using cummingtonite.
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Logical Framework for Geothermobarometry
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Caption: Logical relationship of data for P-T estimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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